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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of the Mesotocin (MT) gene and

its receptor across the vertebrate lineage. By examining the genomic architecture, evolutionary

history, and signaling pathways, we offer insights into the conserved and divergent features of

this critical neuropeptide system. This information serves as a valuable resource for

researchers in fields ranging from evolutionary biology to pharmacology and drug development.

Introduction to the Mesotocin System
Mesotocin is a nonapeptide hormone, structurally and functionally related to oxytocin, that

plays a crucial role in a variety of physiological processes in non-mammalian vertebrates,

including amphibians, reptiles, and birds.[1] It is considered the evolutionary precursor to the

mammalian oxytocin. The Mesotocin system, comprising the ligand and its receptor, is integral

to social behavior, reproduction, and osmoregulation. Understanding the comparative

genomics of this system provides a foundation for elucidating the evolution of these

fundamental vertebrate behaviors and physiological functions.

Recent genomic analyses have advocated for a universal nomenclature, proposing "oxytocin"

(OXT) for the gene across vertebrates to reflect its shared ancestry.[2][3] However, for clarity

within the context of non-mammalian vertebrates, this guide will primarily use the term

Mesotocin (MT) for the ligand and Mesotocin Receptor (MTR) for its corresponding receptor,

while acknowledging the orthologous relationship with the mammalian oxytocin system.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1516673?utm_src=pdf-interest
https://www.benchchem.com/product/b1516673?utm_src=pdf-body
https://www.benchchem.com/product/b1516673?utm_src=pdf-body
https://www.benchchem.com/product/b1516673?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/8647123/
https://www.benchchem.com/product/b1516673?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8081664/
https://www.frontiersin.org/journals/endocrinology/articles/10.3389/fendo.2021.792644/full
https://www.benchchem.com/product/b1516673?utm_src=pdf-body
https://www.benchchem.com/product/b1516673?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1516673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Comparative Genomic Organization of the
Mesotocin Gene
The Mesotocin gene, orthologous to the mammalian oxytocin gene, exhibits a remarkably

conserved genomic structure across vertebrates. It is typically composed of three exons and

two introns.[2] The first exon encodes the signal peptide and the nonapeptide hormone, while

the second and third exons encode the neurophysin I protein, which is involved in the transport

and stabilization of Mesotocin.

The Mesotocin and Vasotocin (the non-mammalian equivalent of vasopressin) genes arose

from a tandem duplication of a single ancestral gene early in vertebrate evolution.[3] This close

evolutionary relationship is reflected in their genomic proximity and conserved synteny across

many vertebrate genomes.

Table 1: Comparative Genomic Features of the Mesotocin (Oxytocin) Gene and its Orthologs
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Feature
Fish (e.g.,
Zebrafish -
Danio rerio)

Amphibian
(e.g.,
Xenopus -
Xenopus
tropicalis)

Reptile
(e.g., Green
Anole -
Anolis
carolinensi
s)

Bird (e.g.,
Chicken -
Gallus
gallus)

Mammal
(e.g.,
Human -
Homo
sapiens)

Gene Name Isotocin (IT)
Mesotocin

(MT)

Mesotocin

(MT)

Mesotocin

(MT)

Oxytocin

(OXT)

Gene Symbol it oxt oxt oxt OXT

Chromosoma

l Location
Chr 2 Scaffold_1 Chr 1 Chr 2 Chr 20

Gene Size

(approx. kb)
1.2 1.5 1.4 1.3 0.9

Number of

Exons
3 3 3 3 3

Number of

Introns
2 2 2 2 2

Syntenic

Genes
vt, rplp0, luc7l vt, rplp0, luc7l vt, rplp0, luc7l vt, rplp0, luc7l

AVP, RPLP0,

LUC7L

Note: Data is compiled from various genomic databases and is subject to updates based on

new genome assemblies. Gene sizes are approximate and can vary between species.

The Mesotocin Receptor: A Conserved G-Protein
Coupled Receptor
The Mesotocin receptor (MTR) is a member of the G-protein coupled receptor (GPCR)

superfamily, characterized by seven transmembrane domains.[1] It shares high sequence

homology with the mammalian oxytocin receptor (OXTR) and the vasotocin/vasopressin

receptors, reflecting their shared evolutionary origin from a single ancestral receptor gene.[2][3]
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The MTR gene is also structurally conserved, typically comprising four exons and three introns.

The chromosomal location of the MTR gene is often found in a region of conserved synteny

across vertebrate genomes, further highlighting its ancient origins.

Table 2: Comparative Genomic Features of the Mesotocin Receptor (Oxytocin Receptor) Gene

Feature
Fish (e.g.,
Zebrafish -
Danio rerio)

Amphibian
(e.g.,
Xenopus -
Xenopus
tropicalis)

Reptile
(e.g., Green
Anole -
Anolis
carolinensi
s)

Bird (e.g.,
Chicken -
Gallus
gallus)

Mammal
(e.g.,
Human -
Homo
sapiens)

Gene Name

Isotocin

Receptor

(ITR)

Mesotocin

Receptor

(MTR)

Mesotocin

Receptor

(MTR)

Mesotocin

Receptor

(MTR)

Oxytocin

Receptor

(OXTR)

Gene Symbol oxtr oxtr oxtr oxtr OXTR

Chromosoma

l Location
Chr 13 Scaffold_2 Chr 3 Chr 3 Chr 3

Gene Size

(approx. kb)
25 30 28 27 19

Number of

Exons
4 4 4 4 4

Number of

Introns
3 3 3 3 3

Syntenic

Genes

rab4a, blmh,

clcn3

rab4a, blmh,

clcn3

rab4a, blmh,

clcn3

rab4a, blmh,

clcn3

RAB4A,

BLMH,

CLCN3

Note: Data is compiled from various genomic databases and is subject to updates based on

new genome assemblies. Gene sizes are approximate and can vary between species.

Mesotocin Signaling Pathway
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The binding of Mesotocin to its receptor initiates a cascade of intracellular events that are

highly conserved across vertebrates. The MTR is coupled to G-proteins of the Gq/11 family.[1]

[4] Upon ligand binding, the activated G-protein stimulates Phospholipase C (PLC), which then

hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol

1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[4][5]

IP3 diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum,

triggering the release of intracellular calcium (Ca2+).[5] The increase in cytosolic Ca2+, along

with DAG, activates Protein Kinase C (PKC), which in turn phosphorylates various downstream

target proteins, leading to the cellular response.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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